Cas no 1097778-95-4 (3,6-dimethoxy-4-Pyridazinecarboxylic acid methyl ester)

• Product Name: 3,6-dimethoxy-4-Pyridazinecarboxylic acid methyl ester
• CAS No: 1097778-95-4
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 1098726
• PubChem ID: 67205194
• Update Time: 2025-05-24

3,6-dimethoxy-4-Pyridazinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethoxy-4-Pyridazinecarboxylic acid methyl ester
• CS-0195876
• methyl 3,6-dimethoxypyridazine-4-carboxylate
• 1097778-95-4
• E90534
• SCHEMBL1901245

• Inchi： 1S/C8H10N2O4/c1-12-6-4-5(8(11)14-3)7(13-2)10-9-6/h4H,1-3H3
• InChI Key： FXINEUMDILONEN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)OC)C=C(N=N1)OC

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3,6-dimethoxy-4-Pyridazinecarboxylic acid methyl ester

Professional Introduction to 3,6-dimethoxy-4-Pyridazinecarboxylic acid methyl ester (CAS No. 1097778-95-4)

3,6-dimethoxy-4-Pyridazinecarboxylic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1097778-95-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyridazine derivative features a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The presence of methoxy and ester functional groups on the pyridazine core contributes to its distinct chemical properties, making it a valuable scaffold for further chemical modifications and pharmacological exploration.

The compound’s molecular structure, characterized by a six-membered heterocyclic ring with two methoxy substituents at the 3rd and 6th positions and an ester group at the 4th position, imparts a balance of lipophilicity and polarity. This balance is crucial for optimizing solubility, permeability, and metabolic stability—key factors in drug development. The pyridazine moiety itself is known for its role in various bioactive molecules, often serving as a pharmacophore in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 3,6-dimethoxy-4-Pyridazinecarboxylic acid methyl ester as a lead compound. Studies utilizing high-throughput virtual screening (HTVS) have identified this molecule as a promising candidate for further optimization against several therapeutic targets. Its scaffold flexibility allows for structural diversification through modifications such as halogenation, alkylation, or incorporation into larger peptidomimetic libraries. Such modifications are essential for enhancing binding affinity and selectivity in drug design.

In the context of medicinal chemistry, the synthesis of 3,6-dimethoxy-4-Pyridazinecarboxylic acid methyl ester has been refined through multiple pathways, including multi-step organic transformations and catalytic processes. Recent publications have demonstrated efficient synthetic routes that minimize waste and improve yield, aligning with green chemistry principles. These methods often involve palladium-catalyzed cross-coupling reactions or enzymatic esterification, showcasing the integration of modern synthetic techniques into pharmaceutical manufacturing.

The biological activity of 3,6-dimethoxy-4-Pyridazinecarboxylic acid methyl ester has been explored in several preclinical studies. Notably, research indicates that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. For instance, structural analogs have shown potential as modulators of lipoxygenase pathways, which are relevant in conditions such as arthritis and atherosclerosis. Additionally, preliminary data suggest that modifications at the ester position may enhance interactions with specific protein targets, opening avenues for antiviral or anticancer applications.

The role of 3,6-dimethoxy-4-Pyridazinecarboxylic acid methyl ester in drug discovery extends beyond its direct pharmacological effects. Its versatility as a building block has been leveraged in the development of novel heterocyclic libraries. By employing combinatorial chemistry techniques, researchers have generated diverse collections of derivatives for high-throughput screening (HTS). This approach has accelerated the identification of bioactive molecules with improved pharmacokinetic profiles.

Advances in analytical techniques have also contributed to a deeper understanding of 3,6-dimethoxy-4-Pyridazinecarboxylic acid methyl ester’s properties. Mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy provide detailed insights into its molecular structure and purity. These tools are critical for characterizing intermediates during synthesis and ensuring compliance with regulatory standards. Furthermore, X-ray crystallography has been utilized to elucidate its three-dimensional conformation, aiding in the rational design of next-generation analogs.

The future prospects of 3,6-dimethoxy-4-Pyridazinecarboxylic acid methyl ester are promising, with ongoing research focusing on its role in targeted therapy development. Collaborative efforts between academia and industry are driving innovation by integrating artificial intelligence (AI) into drug discovery pipelines. AI-driven platforms predict novel derivatives with enhanced efficacy and reduced side effects based on large datasets containing biological activity profiles. Such innovations underscore the compound’s potential as a cornerstone in next-generation pharmaceuticals.

Regulatory considerations play a pivotal role in the commercialization of compounds like 3,6-dimethoxy-4-Pyridazinecarboxylic acid methyl ester. Compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) ensures safety and efficacy before clinical translation. Manufacturers must adhere to Good Manufacturing Practices (GMP) to maintain consistency in quality control processes throughout production.

In conclusion,3,6-dimethoxy-4-Pyridazinecarboxylic acid methyl ester (CAS No. 1097778-95-4) represents a compelling example of how structural diversity can drive innovation in pharmaceutical research. Its unique chemical attributes make it an attractive candidate for further exploration across multiple therapeutic areas. As scientific methodologies continue to evolve—particularly with the advent of AI-driven drug discovery—the compound’s significance is poised to grow further.